Cas no 1179362-03-8 (Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride)

• Product Name: Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride
• CAS No: 1179362-03-8
• MF: C₂₀H₂₅ClN₂O₂
• MW: 360.877704381943
• MDL: MFCD11112282
• CID: 836388
• PubChem ID: 45072533
• Update Time: 2025-11-07

Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride
• 3-BENZYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER-HCl
• MFCD11112282
• 1179362-03-8
• DTXSID80662600
• AKOS015847377
• BS-14593
• CS-0156268
• benzyl 3-(benzylamino)piperidine-1-carboxylate;hydrochloride
• Benzyl 3-(benzylamino)piperidine-1-carboxylate--hydrogen chloride (1/1)
• DB-061186
• benzyl3-(benzylamino)piperidine-1-carboxylatehydrochloride
• I11902
• 3-BENZYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER hydrochloride

• MDL： MFCD11112282
• Inchi： 1S/C20H24N2O2.ClH/c23-20(24-16-18-10-5-2-6-11-18)22-13-7-12-19(15-22)21-14-17-8-3-1-4-9-17;/h1-6,8-11,19,21H,7,12-16H2;1H
• InChI Key： HDRCYKKARRFRJF-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1CCCC(C1)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 360.16000
• Monoisotopic Mass: 360.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 4.70820

Additional information on Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride

Comprehensive Overview of Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride (CAS No. 1179362-03-8)

Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride (CAS No. 1179362-03-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and benzyl substituents, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules.

The benzyl and piperidine moieties in this compound contribute to its versatility. Piperidine derivatives are known for their presence in numerous FDA-approved drugs, and the addition of a benzylamino group enhances its reactivity and binding affinity. The hydrochloride salt form improves solubility, making it more suitable for various experimental conditions. This has led to increased demand for Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride in academic and industrial laboratories.

In recent years, the rise of AI-driven drug discovery and computational chemistry has further highlighted the importance of compounds like CAS No. 1179362-03-8. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, accelerating the development of novel therapeutics. Additionally, the growing interest in central nervous system (CNS) drug development has spurred investigations into piperidine-based compounds due to their ability to cross the blood-brain barrier.

Another trending topic in the scientific community is green chemistry and sustainable synthesis. The production of Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride is being optimized to reduce waste and energy consumption, aligning with global environmental goals. This focus on sustainability has made the compound a subject of interest in pharmaceutical manufacturing and process chemistry.

From a commercial perspective, the compound is often searched in conjunction with terms like high-purity chemical intermediates, custom synthesis services, and bulk pharmaceutical ingredients. Suppliers and manufacturers emphasize its role in peptide synthesis and small-molecule drug development, catering to the needs of biotech startups and large pharmaceutical companies alike.

Quality control and analytical characterization are critical for CAS No. 1179362-03-8. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. These methods are essential for meeting regulatory standards in preclinical research and clinical trials.

In summary, Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride (CAS No. 1179362-03-8) is a compound of significant scientific and commercial value. Its applications span drug discovery, medicinal chemistry, and biochemical research, driven by advancements in technology and a growing emphasis on sustainability. As the demand for innovative therapeutics continues to rise, this compound will likely remain a key player in the field.